4-bromo-1-methyl-N-(1-methyl-4-piperidinyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-bromo-2-methyl-N-(1-methylpiperidin-4-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C11H17BrN4O/c1-15-5-3-8(4-6-15)14-11(17)10-9(12)7-13-16(10)2/h7-8H,3-6H2,1-2H3,(H,14,17)
• InChI Key: DQCVHNYPARUJOB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)C2=C(C=NN2C)Br
• Molecular Formula: C11H17BrN4O
• Molecular Weight: 301.18 g/mol

Description

4-bromo-1-methyl-N-(1-methyl-4-piperidinyl)-1H-pyrazole-5-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-bromo-1-methyl-N-(1-methyl-4-piperidinyl)-1H-pyrazole-5-carboxamide involves the inhibition of certain enzymes and receptors in the body. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function in certain neurological disorders.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects, including the inhibition of certain enzymes and receptors in the body, as well as the induction of apoptosis (programmed cell death) in cancer cells. It has also been shown to have antioxidant properties, which can help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-1-methyl-N-(1-methyl-4-piperidinyl)-1H-pyrazole-5-carboxamide in lab experiments is its potential therapeutic effects on neurological disorders and cancer. However, one limitation is that further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 4-bromo-1-methyl-N-(1-methyl-4-piperidinyl)-1H-pyrazole-5-carboxamide. One direction is to explore its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential as an anticancer agent and to further understand its mechanism of action in cancer cells. Additionally, further research is needed to fully understand its potential side effects and to develop more efficient synthesis methods.

Scientific Research Applications

The compound has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit activity against certain types of cancer cells, as well as potential therapeutic effects on neurological disorders such as Alzheimer's disease and Parkinson's disease.